(E)-methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-5-carboxylate

• IUPAC Name: methyl (2E)-2-[(4-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-5-carboxylate
• InChI: InChI=1S/C18H14O5/c1-21-13-6-3-11(4-7-13)9-16-17(19)14-10-12(18(20)22-2)5-8-15(14)23-16/h3-10H,1-2H3/b16-9+
• InChI Key: ZCBCTXMTRVPDRE-CXUHLZMHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=CC(=C3)C(=O)OC
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/2\C(=O)C3=C(O2)C=CC(=C3)C(=O)OC
• Molecular Formula: C18H14O5
• Molecular Weight: 310.3 g/mol
• CAS No.: 75792-17-5

Description

(E)-methyl 2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-5-carboxylate is a useful research compound. Its molecular formula is C18H14O5 and its molecular weight is 310.305. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

Research conducted by Pişkin, Canpolat, and Öztürk (2020) on zinc phthalocyanine derivatives, which share structural similarities with the target compound, highlights its potential for photodynamic therapy (PDT). The study demonstrated that these compounds possess good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Molecular Docking and Spectroscopic Studies

Karrouchi et al. (2021) synthesized and characterized (E)-N'-4-methoxybenzylidene-5-methyl-1H-pyrazole-3-carbohydrazide, which, like the target compound, features a methoxybenzylidene moiety. Their research, which included molecular docking studies, suggested the compound's potential as an anti-diabetic agent. This indicates the broader applicability of similar structures in therapeutic research (Karrouchi et al., 2021).

Herbicide Precursor Development

Liepa, Wilkie, Winkler, and Winzenberg (1992) investigated the intramolecular Stork-Danheiser kinetic alkylation reactions of methyl 1-(haloalkyl)-3-methoxy-5-oxocyclohex-3-ene-1-carboxylate derivatives, which are structurally related to the compound . Their work suggests potential applications in the synthesis of herbicide precursors, demonstrating the versatility of such compounds in agricultural chemistry (Liepa et al., 1992).

Synthesis and Characterization for Biological Activity

Hassan, Hafez, and Osman (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides by reacting N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate. This research, while not directly involving the exact target compound, illustrates the broad potential for synthesizing compounds with significant biological activities, including cytotoxicity against cancer cells (Hassan, Hafez, & Osman, 2014).

Mechanism of Action

Target of Action

The primary target of this compound is the CYP1A family of enzymes , which are associated with the development of human carcinomas . The compound has been reported to show strong inhibitory effects on these enzymes .

Mode of Action

The compound interacts with its target, the CYP1A enzymes, by inhibiting their action . This inhibition could potentially prevent the carcinogenesis associated with these enzymes

Biochemical Pathways

The compound’s interaction with the CYP1A enzymes affects the metabolic activation of chemical carcinogens, particularly those linked to lung cancer . By inhibiting these enzymes, the compound may disrupt the enzyme’s ability to oxidize highly toxic compounds, such as polycyclic aromatic hydrocarbons (PAHs), to their carcinogenic derivatives .

Result of Action

The inhibition of the CYP1A enzymes by this compound could potentially prevent carcinogenesis . This suggests that the compound may have anti-cancer properties.